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Introduction
Albifylline (also known as HWA 138) is a xanthine derivative and a more metabolically stable

analog of pentoxifylline.[1] It exhibits hemorheological and anti-inflammatory properties, making

it a compound of interest for various in vivo studies, particularly in models of shock and

microcirculatory disturbances. This document provides detailed application notes and protocols

for the use of Albifylline in rat models, based on published research.

Quantitative Data Summary
The following table summarizes the dosage and administration of Albifylline in a key in vivo rat

study.
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Parameter Details Reference

Drug Albifylline (HWA 138) [1]

Animal Model Sprague-Dawley rats [1]

Pathological Model Hemorrhagic shock [1]

Dosage

25 mg/kg body weight (initial

bolus) followed by a 25 mg/kg

body weight infusion over 3

hours

[1]

Route of Administration Intravenous [1]

Key Findings

- Significantly reduced shock-

induced leukocyte adhesion to

the sinusoidal endothelium in

the liver. - Improved

microvascular blood flow in the

liver. - Enhanced the reduced

velocity of red and white blood

cells.

[1]

Experimental Protocol: Albifylline in a Rat Model of
Hemorrhagic Shock
This protocol is based on the methodology described by Marzi et al. (1996).[1]

1. Animal Model:

Species: Sprague-Dawley rats.[1]

Housing: Standard laboratory conditions with ad libitum access to food and water.

Ethics: All procedures should be performed in accordance with institutional animal care and

use guidelines.

2. Materials:
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Albifylline (HWA 138)

Sterile saline or appropriate vehicle for dissolution

Anesthetic agent (e.g., pentobarbital)

Catheters for cannulation of the femoral artery and vein

Pressure transducer for blood pressure monitoring

Syringe pumps for infusion

Lactated Ringer's solution

Shed blood for resuscitation

3. Experimental Procedure:

Anesthesia and Surgical Preparation:

Anesthetize the rat according to standard laboratory procedures.

Cannulate the femoral artery for blood pressure monitoring and blood withdrawal.

Cannulate the femoral vein for drug and fluid administration.

Induction of Hemorrhagic Shock:

Induce hemorrhagic shock by withdrawing blood from the femoral artery to maintain a

mean arterial pressure of 40 mm Hg for 60 minutes.[1]

Treatment and Resuscitation:

One minute before the start of resuscitation, administer an intravenous bolus of Albifylline
at a dosage of 25 mg/kg body weight.[1]

Begin resuscitation by reinfusing 60% of the shed blood and lactated Ringer's solution.[1]
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Simultaneously, start a continuous intravenous infusion of Albifylline at a rate of 25 mg/kg

body weight over the 3-hour resuscitation period.[1]

Monitoring and Data Collection:

Continuously monitor systemic parameters such as mean arterial pressure and heart rate.

At the end of the 3-hour resuscitation period, perform intravital microscopy of the liver to

assess microcirculation, including red and white blood cell velocity and leukocyte-

endothelial interactions.[1]
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Preparation

Hemorrhagic Shock Induction

Treatment & Resuscitation

Analysis

Anesthesia of Sprague-Dawley Rat

Cannulation of Femoral Artery & Vein

Blood Withdrawal to MAP 40 mmHg for 60 min

IV Bolus: Albifylline (25 mg/kg)

Resuscitation with Shed Blood & Ringer's

IV Infusion: Albifylline (25 mg/kg over 3h)

Systemic Parameter Monitoring

Intravital Microscopy of Liver at 3h
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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